molecular formula C8H8N4S B8607861 5-(3-Aminophenyl)-1,3,4-thiadiazol-2-amine CAS No. 299441-33-1

5-(3-Aminophenyl)-1,3,4-thiadiazol-2-amine

Cat. No.: B8607861
CAS No.: 299441-33-1
M. Wt: 192.24 g/mol
InChI Key: HXAIQIBDROSTKA-UHFFFAOYSA-N
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Description

5-(3-Aminophenyl)-1,3,4-thiadiazol-2-amine is a useful research compound. Its molecular formula is C8H8N4S and its molecular weight is 192.24 g/mol. The purity is usually 95%.
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Properties

CAS No.

299441-33-1

Molecular Formula

C8H8N4S

Molecular Weight

192.24 g/mol

IUPAC Name

5-(3-aminophenyl)-1,3,4-thiadiazol-2-amine

InChI

InChI=1S/C8H8N4S/c9-6-3-1-2-5(4-6)7-11-12-8(10)13-7/h1-4H,9H2,(H2,10,12)

InChI Key

HXAIQIBDROSTKA-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC(=C1)N)C2=NN=C(S2)N

Origin of Product

United States

Synthesis routes and methods I

Procedure details

Thiosemicarbazide (455.7 mg; 5 mmol; 1 eq.) and 3-aminobenzonitrile (Aldrich)(590.7 mg; 5 mmol; 1 eq.) are heated in TFA (2.50 ml) at 60° C. for 4 hours. The mixture becomes a thick yellowish solution. The reaction mixture is poured into ice-water (15 ml) and neutralized with saturated NaHCO3 aqueous solution. The resulting precipitate is filtered, affording 5-(3-aminophenyl)-1,3,4-thiadiazol-2-amine, Amine 2, as white-off solid (291 mg; 30%).
Quantity
455.7 mg
Type
reactant
Reaction Step One
Quantity
590.7 mg
Type
reactant
Reaction Step One
Name
Quantity
2.5 mL
Type
solvent
Reaction Step One
[Compound]
Name
ice water
Quantity
15 mL
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three

Synthesis routes and methods II

Procedure details

Thiosemicarbazide (455.69 mg; 5.00 mmol; 1.00 eq.) and 3-aminobenzonitrile (590.69 mg; 5.00 mmol; 1.00 eq.) are heated in TFA (2.50 ml) at 60° C. for 4 h00. The mixture become a thick yellowish solution. The reaction mixture is poured into ice-water (15 mL) and neutralized with saturated NaHCO3 aqueous solution. The resulting precipitate is filtered, affording 5-(3-aminophenyl)-1,3,4-thiadiazol-2-amine as white-off solid (291.00 mg; 30.27%).
Quantity
455.69 mg
Type
reactant
Reaction Step One
Quantity
590.69 mg
Type
reactant
Reaction Step One
Name
Quantity
2.5 mL
Type
solvent
Reaction Step One
[Compound]
Name
ice water
Quantity
15 mL
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three

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